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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B15558325

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Pyrimethanil-d5
(CAS No. 2118244-83-8). Given that specific toxicological and environmental data for the
deuterated analog are limited, this document incorporates data from its non-labeled
counterpart, Pyrimethanil (CAS No. 53112-28-0), with the understanding that the isotopic
labeling is not expected to significantly alter its chemical hazards. This information is intended
to support risk assessment and ensure safe handling in a laboratory and research

environment.

Chemical and Physical Properties

Pyrimethanil-d5 is the deuterium-labeled form of Pyrimethanil, an anilinopyrimidine fungicide.
[1] It is primarily used as an internal standard or tracer in analytical studies, such as mass
spectrometry, for the quantification of its non-labeled analog.[2][3] The substitution of five
hydrogen atoms with deuterium on the phenyl ring increases the molecular weight, allowing for
its differentiation in analytical assays.

Table 1: Physical and Chemical Properties of Pyrimethanil-d5 and Pyrimethanil
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Property Pyrimethanil-d5 Pyrimethanil
2-Anilino-4,6- N-(4,6-dimethylpyrimidin-2-
Synonyms . oo .
dimethylpyrimidine (phenyl-d5)  ylaniline
CAS Number 2118244-83-8[4] 53112-28-0[4]

Molecular Formula

C12HsDsN3[4]

C12H13N3[5]

Molecular Weight 204.28 g/mol [6] 199.25 g/mol [5]
Appearance Yellow Solid Light yellow solid powder[7]
Melting Point Not available 96.3 °C[8]

Density Not available 1.15 g/cm3 at 20 °CJ[7]
Water Solubility Not available 0.121 g/L at 25 °C[5]

log Kow (Partition Coefficient) Not available 2.84 (pH 6.1, 25 °C)[8]

Stability

Stable under recommended

storage conditions.[8]

Stable in water within the
relevant pH range. Stable for
14 days at 54 °C.[5]

Hazard Identification and GHS Classification

While the Safety Data Sheet for Pyrimethanil-d5 from some suppliers states it is not a

hazardous substance by GHS, the data for the parent compound, Pyrimethanil, indicates

specific environmental hazards.[4] For a comprehensive safety assessment, it is prudent to

consider the GHS classification of Pyrimethanil.

Table 2: GHS Classification for Pyrimethanil

Hazard Class

Hazard Category

Hazard Statement

Hazardous to the aquatic

environment, acute hazard

Category 2

H401: Toxic to aquatic life[7]

Hazardous to the aquatic

environment, long-term hazard

Category 2

H411: Toxic to aquatic life with
long lasting effects[7]
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Pictogram:

laalt text

Signal Word: Warning[7]

Precautionary Statements:

e P273: Avoid release to the environment.[4]
e P391: Collect spillage.[4]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[4]

Toxicological Profile

Comprehensive toxicological data for Pyrimethanil-d5 is not available.[4] The following data is
for the non-labeled Pyrimethanil and serves as the primary basis for risk assessment.
Pyrimethanil generally exhibits low acute toxicity via oral, dermal, and inhalation routes.[9][10]

Table 3: Summary of Acute Toxicity Data for Pyrimethanil

Endpoint Species Route Value Reference
LDso Rat (male) Oral 4149 mg/kg bw 9]
LDso Rat (female) Oral 5971 mg/kg bw [9]
LDso Rat Dermal >5000 mg/kg bw  [9]
) >1.98 mg/L
LCso Rat Inhalation (4h) 9]
(dust)

o Skin Corrosion/Irritation: Not classified as a skin irritant.[7][10]
o Eye Damage/Irritation: Not classified as an eye irritant.[7][10]

o Sensitization: Not a skin sensitizer.[10]
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o Germ Cell Mutagenicity: Not considered to be mutagenic.[9]

o Carcinogenicity: Classified as "not likely to be carcinogenic to humans at doses that do not
alter rat thyroid hormone homeostasis."[11] IARC and ACGIH do not list it as a carcinogen.

[4]

o Reproductive Toxicity: Not classified as a reproductive toxicant.[7] Developmental effects
were observed only at maternally toxic doses.[11]

» Specific Target Organ Toxicity (STOT):

o Single Exposure: Not classified as a STOT-SE.[7] Transient neurotoxic effects like ataxia
and decreased motor activity were observed in rats only at a high dose (1000 mg/kg).[9]
[11]

o Repeated Exposure: The primary target organs upon repeated oral exposure are the liver
and thyroid.[11]

Experimental Protocols

The toxicological data for Pyrimethanil are derived from studies conducted according to
internationally recognized guidelines, primarily those from the Organisation for Economic Co-
operation and Development (OECD). The following are generalized methodologies for key
acute toxicity studies.

Generalized Protocol for Acute Oral Toxicity (Based on
OECD Guideline 423: Acute Toxic Class Method)

» Objective: To determine the acute oral toxicity of a substance and classify it according to the
Globally Harmonised System (GHS).[7][9]

e Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step (mortality or survival) determines the next dose level.[9]

e Animal Model: Typically, young adult female rats are used.[12]
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e Procedure: a. Animals are fasted prior to dosing.[1] b. The substance is administered orally
by gavage at one of the defined starting dose levels (e.g., 5, 50, 300, 2000 mg/kg).[9] c. A
group of 3 animals is used for each step.[9] d. Animals are observed for mortality, clinical
signs of toxicity, and body weight changes for at least 14 days.[1] e. The decision to proceed
to a higher or lower dose in the next step is based on the number of mortalities observed.[9]

» Endpoint: The result allows for the classification of the substance into a GHS toxicity
category.[7]

Generalized Protocol for Acute Dermal Toxicity (Based
on OECD Guideline 402)

o Objective: To assess the potential hazard from short-term dermal exposure to a substance.
[10]

e Principle: A single dose of the substance is applied to the skin of experimental animals for a
24-hour period.

o Animal Model: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used. At least 5
animals per dose group are typically required.

e Procedure: a. Approximately 24 hours before the test, fur is removed from the dorsal area of
the animals.[12] b. The test substance is applied uniformly over an area of not less than 10%
of the body surface.[12] c. The application site is covered with a porous gauze dressing to
hold the substance in contact with the skin. d. After the 24-hour exposure period, the residual
substance is removed. e. Animals are observed for signs of toxicity and mortality for 14 days.

e Endpoint: Determination of the dermal LDso value and observation of any skin reactions or
other toxic effects.

Ecological Information

Pyrimethanil is classified as toxic to aquatic life with long-lasting effects.[7] Therefore, release
into the environment should be strictly avoided.

Table 4: Ecotoxicity Data for Pyrimethanil
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Organism Test Type Endpoint Value Reference
Oncorhynchus
mykiss (Rainbow  96h Acute LCso 10.6 mg/L [8]
Trout)
Oncorhynchus
mykiss (Rainbow  89d Chronic NOEC 0.077 mg/L [5]
Trout)
Daphnia magna
48h Acute ECso 0.8 mg/L
(Water Flea)
Daphnia magna )
21d Chronic NOEC 0.5-0.9 mg/L
(Water Flea)
Algae
) ~ 72h Growth
(Pseudokirchneri o EbCso 1.2 mg/L [7]
) Inhibition
ella subcapitata)
Earthworm 14d Acute LCso 625 mg/kg soll [7]
LDso
Honeybee Acute >100 u g/bee [7]
(oral/contact)

o Persistence and Degradability: The soil dissipation half-life (DTso) in laboratory studies

ranges from 27 to 82 days.[7]

e Bioaccumulation: The bioconcentration factor (BCF) is 31 L/kg, suggesting a low potential for

bioaccumulation.[7]

e Mobility in Soil: Pyrimethanil has low potential for leaching to groundwater and moderately

adsorbs to sediment.[7]

Safety and Handling Workflow

The following diagram illustrates a logical workflow for the safe handling and risk assessment

of Pyrimethanil-d5 in a research setting.
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Start: New Project
with Pyrimethanil-d5

1. Information Gathering
- Access & Review SDS
- Consult Technical Guide

2. Risk Assessment
- Identify Hazards
- Evaluate Exposure Potential
- Determine Risk Level

3. Implement Control Measures

Administrative Controls
- Standard Operating Procedures (SOPs)
- Designated Work Area
- Training

Personal Protective Equipment (PPE)
- Lab Coat
- Safety Glasses
- Chemical-Resistant Gloves

Engineering Controls
- Chemical Fume Hood
- Ventilated Enclosure

4. Safe Handling & Experimentation
- Follow SOPs
- Avoid aerosol/dust generation

5. Waste Disposal
- Segregate as Hazardous Waste
- Follow Institutional & Local Regulations

Emergency Preparedness
- Know Spill Procedure
- Locate Safety Shower/Eyewash

End: Project Completion

Click to download full resolution via product page

Caption: Workflow for the safe handling and risk assessment of Pyrimethanil-d5.
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Toxicological Endpoint Relationship Diagram

This diagram illustrates the relationship between exposure and the various toxicological
endpoints evaluated for a chemical like Pyrimethanil.

Chemical Exposure
(Pyrimethanil)

Chronic / Repeated Dose Toxicity
(Long-term, Lower Dose)

Acute Toxicity.
(single, High Dose)

Reproductive/Developmental

Oral (LD50)
Low Toxicity

Dermal (LD50) Skin/Eye Irritation
Low Toxicity [N Low Toxicit ity Not an Irritant

Target Organ Effects

(Liver, Thyroid) Toxicity

Click to download full resolution via product page

Caption: Key toxicological endpoints evaluated for Pyrimethanil.

First Aid, Fire-Fighting, and Accidental Release
First Aid Measures:[4]

o Eye Contact: Flush eyes with water as a precaution.

» Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.

 Inhalation: Move person into fresh air. If not breathing, give artificial respiration.

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.

Fire-Fighting Measures:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Hazardous Combustion Products: Carbon oxides and nitrogen oxides.[4]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[4]
Accidental Release Measures:

o Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing dust. Ensure adequate ventilation.[4]

o Environmental Precautions: Prevent product from entering drains. Discharge into the
environment must be avoided.[4]

o Containment and Cleanup: Pick up and arrange disposal without creating dust. Keep in
suitable, closed containers for disposal.[4]

Handling, Storage, Disposal, and Transport
Handling:

» Avoid contact with skin and eyes.[4]

» Avoid formation of dust and aerosols.[4]

o Provide appropriate exhaust ventilation at places where dust is formed.[4]
Storage:

» Store at room temperature in a well-ventilated place.[4][8]

o Keep container tightly closed.[7]

 Incompatible with strong oxidizing agents.[4]

Disposal Considerations:
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e Product and contaminated packaging should be disposed of as hazardous waste.[4]
» Do not allow product to enter drains, water courses, or the soil.[7]

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations. Consult a licensed professional waste disposal service.[6][7]

Transport Information:

o While Pyrimethanil-d5 is often shipped as non-hazardous for transport in small quantities,
the unlabelled Pyrimethanil is regulated for transport.[8]

e UN Number: 3077[4]

e Proper Shipping Name: ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S.
(pyrimethanil)[4]

e Transport Hazard Class: 9[4]
e Packing Group: 111[4]

e Environmental Hazard: Yes (Marine Pollutant)[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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